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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation of Pigment
Red 264 (C.I. 561300) in various polymer matrices. Pigment Red 264 is a high-performance

diketopyrrolo-pyrrole (DPP) pigment known for its brilliant bluish-red shade, exceptional thermal

stability, and excellent light and weather fastness, making it a preferred choice for demanding

applications.[1][2][3]

Overview of Pigment Red 264
Pigment Red 264 is characterized by its outstanding durability and resistance properties,

which are attributed to its stable chemical structure.[1] It is widely used in high-end coatings,

plastics, and inks where color retention and performance under harsh conditions are critical.[4]

[5][6] Its high transparency makes it suitable for creating vibrant and deep colorations in

various polymer systems.[5][7]

Key Properties:

Chemical Class: Diketo-pyrrolo-pyrrole (DPP)[3]

C.I. Name: Pigment Red 264[8]

CAS Number: 88949-33-1[3][8]

Molecular Formula: C₃₀H₂₀N₂O₂[3]
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Appearance: Bluish-red powder[5][8]

Data Presentation: Performance in Polymer Matrices
The following tables summarize the key performance indicators of Pigment Red 264 in

commonly used polymer matrices. The ratings are based on a scale of 1 to 5 (unless otherwise

specified), where 5 indicates excellent performance and 1 indicates poor performance.

Lightfastness is rated on a scale of 1 to 8, where 8 is the highest.

Table 1: Physical and Chemical Properties
Property Value Source(s)

Density 1.38 - 1.39 g/cm³ [5]

Heat Resistance 300-320 °C [3]

Oil Absorption 49-61 g/100g [5]

Specific Surface Area ~31.4 m²/g [5]

Table 2: Fastness Properties in Polymers
Property Rating

Recommended
Polymers

Source(s)

Lightfastness (Full

Shade)
8

PVC, PE, PP, PS,

ABS, PA, PET
[5]

Migration Resistance 5 Soft PVC [5]

Acid Resistance 5 General Purpose [5]

Alkali Resistance 5 General Purpose [5]

Alcohol Resistance 4-5 General Purpose [5]

Ester Resistance 4-5 General Purpose [5]

Benzene Resistance 4-5 General Purpose

Ketone Resistance 4-5 General Purpose
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Pigment Red 264 is recommended for a wide range of polymers including Polyvinyl Chloride

(PVC), Polyethylene (PE), Polypropylene (PP), Polystyrene (PS), Acrylonitrile Butadiene

Styrene (ABS), Polyamide (PA), and Polyethylene Terephthalate (PET).[2][3][4][8] It is

particularly suitable for applications requiring high-temperature processing.[1]

Experimental Protocols
The successful incorporation of Pigment Red 264 into a polymer matrix is highly dependent on

achieving a uniform dispersion of the pigment particles. The following protocols provide a

general framework for laboratory-scale and pilot-scale production.

Masterbatch Production via Twin-Screw Extrusion
This is the most common industrial method for incorporating pigments into thermoplastics. A

masterbatch is a concentrated mixture of pigment and/or additives encapsulated into a carrier

resin, which is then cooled and cut into granules.[9]

Materials and Equipment:

Pigment Red 264 powder

Carrier polymer resin (e.g., PE, PP, PVC)

Dispersing agents (e.g., waxes, metallic soaps) - optional

High-speed mixer

Gravimetric or volumetric feeder

Co-rotating twin-screw extruder[10]

Water bath for cooling

Pelletizer

Protocol:

Pre-mixing:
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Dry the polymer resin and Pigment Red 264 powder as per their respective technical

datasheets to remove any residual moisture.

In a high-speed mixer, blend the carrier resin, Pigment Red 264 (typically 20-50% by

weight for masterbatch), and any dispersing aids until a homogenous mixture is obtained.

[11]

Extrusion:

Set the temperature profile of the twin-screw extruder according to the processing window

of the carrier resin. A gradually increasing temperature profile is generally recommended

to ensure proper melting and mixing.

Feed the pre-mixed compound into the extruder using a calibrated feeder.

The screw speed should be optimized to ensure adequate shear for pigment dispersion

without causing excessive degradation of the polymer.[12] Higher screw speeds generally

lead to better dispersion but can increase melt temperature.

The molten, colored polymer is extruded through a die into strands.

Cooling and Pelletizing:

Pass the extruded strands through a water bath to cool and solidify.

Feed the cooled strands into a pelletizer to produce masterbatch granules.

Quality Control:

Evaluate the masterbatch for color strength, dispersion quality (e.g., using a filter pressure

value test), and pellet uniformity.

Direct Compounding
For smaller scale production or when producing a final colored part directly, direct

compounding can be employed.

Protocol:
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Formulation:

Determine the desired final concentration of Pigment Red 264 in the polymer matrix

(typically 0.1% to 5%, depending on the desired color depth and polymer).

Mixing and Extrusion:

Follow the pre-mixing and extrusion steps outlined in the masterbatch protocol, adjusting

the pigment concentration to the final desired level.

Molding/Shaping:

The extruded and pelletized colored compound can then be used in subsequent

processes such as injection molding, blow molding, or film extrusion to create the final

product.

Visualizations
Experimental Workflow for Masterbatch Production

Raw Materials
(Polymer, Pigment Red 264, Additives) Drying High-Speed Pre-mixing Twin-Screw Extrusion Strand Cooling

(Water Bath) Pelletizing Quality Control Final Masterbatch

Click to download full resolution via product page

Caption: Workflow for Pigment Red 264 Masterbatch Production.
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Caption: Decision logic for formulating with Pigment Red 264.
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Dispersion Quality: Achieving a fine and uniform dispersion of Pigment Red 264 is

paramount to maximizing its color strength and ensuring consistent coloration in the final

product. Poor dispersion can lead to specks, streaks, and reduced mechanical properties.

Heat Stability: While Pigment Red 264 has excellent heat stability, it is important to adhere

to the recommended processing temperatures for the specific polymer to avoid degradation

of both the pigment and the polymer.

Interaction with Other Additives: When formulating with other additives, such as titanium

dioxide, it is important to consider potential interactions. For instance, the addition of titanium

dioxide can sometimes reduce the heat stability of Pigment Red 264.[5][7]

Carrier Resin Compatibility: In masterbatch production, the carrier resin should be

compatible with the final polymer matrix to ensure proper mixing and avoid defects in the end

product.

By following these guidelines and protocols, researchers and scientists can effectively

formulate Pigment Red 264 in a variety of polymer matrices to achieve vibrant, durable, and

high-performance colored materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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